APN-C3-PEG4-alkyne
APN-C3-PEG4-alkyne
APN-C3-PEG4-alkyne is part of a new class of thiol-specific conjugation reagents consisting of a thiol-reactive 3-arylpropiolonitrile (APN) group. The APN group allows the targeted coupling of thiols in biomolecules, and results in stable thioether linkages without the risk of subsequent side reactions that can occur with maleimides.
Brand Name:
Vulcanchem
CAS No.:
2183440-36-8
VCID:
VC0519139
InChI:
InChI=1S/C25H31N3O6/c1-2-14-31-16-18-33-20-21-34-19-17-32-15-11-24(29)27-13-4-6-25(30)28-23-9-7-22(8-10-23)5-3-12-26/h1,7-10H,4,6,11,13-21H2,(H,27,29)(H,28,30)
SMILES:
C#CCOCCOCCOCCOCCC(NCCCC(NC1=CC=C(C#CC#N)C=C1)=O)=O
Molecular Formula:
C25H31N3O6
Molecular Weight:
469.54
APN-C3-PEG4-alkyne
CAS No.: 2183440-36-8
Inhibitors
VCID: VC0519139
Molecular Formula: C25H31N3O6
Molecular Weight: 469.54
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2183440-36-8 |
|---|---|
| Product Name | APN-C3-PEG4-alkyne |
| Molecular Formula | C25H31N3O6 |
| Molecular Weight | 469.54 |
| IUPAC Name | N-(4-((4-(cyanoethynyl)phenyl)amino)-4-oxobutyl)-4,7,10,13-tetraoxahexadec-15-ynamide |
| Standard InChI | InChI=1S/C25H31N3O6/c1-2-14-31-16-18-33-20-21-34-19-17-32-15-11-24(29)27-13-4-6-25(30)28-23-9-7-22(8-10-23)5-3-12-26/h1,7-10H,4,6,11,13-21H2,(H,27,29)(H,28,30) |
| Standard InChIKey | RDAQOUAJNYKTCK-UHFFFAOYSA-N |
| SMILES | C#CCOCCOCCOCCOCCC(NCCCC(NC1=CC=C(C#CC#N)C=C1)=O)=O |
| Appearance | Solid powder |
| Description | APN-C3-PEG4-alkyne is part of a new class of thiol-specific conjugation reagents consisting of a thiol-reactive 3-arylpropiolonitrile (APN) group. The APN group allows the targeted coupling of thiols in biomolecules, and results in stable thioether linkages without the risk of subsequent side reactions that can occur with maleimides. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | APN-C3-PEG4-alkyne |
| Reference | 1: Sano K, Nakajima T, Miyazaki K, Ohuchi Y, Ikegami T, Choyke PL, Kobayashi H. Short PEG-linkers improve the performance of targeted, activatable monoclonal antibody-indocyanine green optical imaging probes. Bioconjug Chem. 2013 May 15;24(5):811-6. doi: 10.1021/bc400050k. Epub 2013 May 3. PubMed PMID: 23600922; PubMed Central PMCID: PMC3674550. 2: Harrison E, Coulter JA, Dixon D. Gold nanoparticle surface functionalization: mixed monolayer versus hetero bifunctional peg linker. Nanomedicine (Lond). 2016 Apr;11(7):851-65. Review. PubMed PMID: 27021417. 3: Augusto MT, Hollmann A, Porotto M, Moscona A, Santos NC. Antiviral Lipopeptide-Cell Membrane Interaction Is Influenced by PEG Linker Length. Molecules. 2017 Jul 15;22(7). pii: E1190. doi: 10.3390/molecules22071190. PubMed PMID: 28714870; PubMed Central PMCID: PMC5776016. 4: Tuma R, Russell M, Rosendahl M, Thomas GJ Jr. Solution conformation of the extracellular domain of the human tumor necrosis factor receptor probed by Raman and UV-resonance Raman spectroscopy: structural effects of an engineered PEG linker. Biochemistry. 1995 Nov 21;34(46):15150-6. PubMed PMID: 7578129. 5: Kanazaki K, Sano K, Makino A, Yamauchi F, Takahashi A, Homma T, Ono M, Saji H. Feasibility of poly(ethylene glycol) derivatives as diagnostic drug carriers for tumor imaging. J Control Release. 2016 Mar 28;226:115-23. doi:10.1016/j.jconrel.2016.02.017. Epub 2016 Feb 8. PubMed PMID: 26869546. |
| Last Modified | Aug 20 2021 |
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